7-Methyl-1,2-dihydroisoquinolin-3(4H)-one

• Molecular Formula: C10H11NO
• Molecular Weight: 161.20 g/mol
• IUPAC Name: 7-methyl-2,4-dihydro-1H-isoquinolin-3-one
• InChI: InChI=1S/C10H11NO/c1-7-2-3-8-5-10(12)11-6-9(8)4-7/h2-4H,5-6H2,1H3,(H,11,12)
• InChI Key: UUHXDIZXJPSFHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(CC(=O)NC2)C=C1

Description

7-Methyl-1,2-dihydroisoquinolin-3(4H)-one is a heterocyclic compound featuring a partially saturated isoquinoline backbone with a methyl substituent at the 7-position. This scaffold is of significant interest in medicinal chemistry due to its structural versatility and biological activity.

Biological Activity

7-Methyl-1,2-dihydroisoquinolin-3(4H)-one is a bicyclic compound belonging to the isoquinoline family, characterized by a fused dihydroisoquinoline structure. Its unique molecular configuration has attracted significant attention due to its potential biological activities, including antitumor and antimicrobial properties. This article reviews the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant research findings.

The molecular formula of 7-Methyl-1,2-dihydroisoquinolin-3(4H)-one is $C_{10}H_{11}N$ with a molecular weight of approximately 159.20 g/mol. The presence of the methyl group at the 7-position contributes to its distinct electronic properties, enhancing its reactivity and selectivity for biological targets compared to other isoquinoline derivatives.

Pharmacological Effects

Research indicates that 7-Methyl-1,2-dihydroisoquinolin-3(4H)-one exhibits a range of biological activities:

• Antitumor Activity : Preliminary studies suggest that this compound may inhibit tumor cell proliferation. For instance, it has shown potential in reducing the viability of glioblastoma cells, with IC50 values ranging from 18 to 48 µM in patient-derived cultures . The compound modulates DNA damage and apoptotic markers, indicating its potential as a therapeutic agent against aggressive tumors.
• Antimicrobial Properties : The isoquinoline structure is often associated with antimicrobial activity. Compounds within this class have demonstrated efficacy against various microbial strains, although specific studies on 7-Methyl-1,2-dihydroisoquinolin-3(4H)-one are still emerging.

The mechanisms through which 7-Methyl-1,2-dihydroisoquinolin-3(4H)-one exerts its biological effects are under investigation. Key findings include:

• Interaction with Biological Targets : This compound appears to interact with various enzymes and receptors involved in cancer pathways and microbial resistance mechanisms. Ongoing research is focused on elucidating the binding affinities and specific targets within these pathways.
• Induction of Apoptosis : Studies have shown that treatment with related isoquinoline compounds can activate apoptotic pathways in cancer cells. For example, compounds similar to 7-Methyl-1,2-dihydroisoquinolin-3(4H)-one have been reported to increase cytochrome C oxidase activity and cleaved caspase-3 levels, indicating the induction of intrinsic apoptosis in glioblastoma cells .

Comparative Analysis

To illustrate the relevance of 7-Methyl-1,2-dihydroisoquinolin-3(4H)-one within its chemical class, a comparative table of structurally similar compounds is provided below:

Compound Name	CAS Number	Similarity Index
8-Methyl-3,4-dihydroisoquinolin-1(2H)-one	1082041-79-9	0.98
6-Methyl-3,4-dihydroisoquinolin-1(2H)-one	1082041-78-8	0.96
5-Methyl-3,4-dihydroisoquinolin-1(2H)-one	129075-56-5	0.94
3,4-Dihydroisoquinolin-1(2H)-one	1196-38-9	0.96
2,3-Dihydroisoquinoline-1,4-dione	31053-30-2	0.86

This table highlights the structural diversity within the isoquinoline family and underscores the unique properties of 7-Methyl-1,2-dihydroisoquinolin-3(4H)-one.

Case Studies

Several case studies have investigated the biological activity of isoquinoline derivatives:

• Neuroprotective Effects : A study evaluated various dihydroisoquinoline compounds for their neuroprotective effects on PC12 cells subjected to glucocorticoid-induced toxicity. Although not directly involving 7-Methyl-1,2-dihydroisoquinolin-3(4H)-one, the findings suggest that similar compounds can mitigate neuronal damage and enhance cell viability under stress conditions .
• Cytotoxicity in Cancer Models : Research on aporphine derivatives demonstrated significant cytotoxicity against glioblastoma cells through mechanisms involving apoptosis and DNA damage response modulation. These findings support the hypothesis that compounds related to 7-Methyl-1,2-dihydroisoquinolin-3(4H)-one may share similar therapeutic potentials .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Substituent Effects

The biological and physicochemical properties of dihydroisoquinolinone derivatives are highly dependent on substituent type, position, and electronic effects. Below is a comparative analysis:

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Properties/Applications	References
7-Methyl-1,2-dihydroisoquinolin-3(4H)-one	7-CH₃	C₁₀H₁₁NO	161.20	AChE/BACE-1 inhibition (AD therapy)
6,7-Dimethoxy-1-methyl derivative (7s)	6,7-OCH₃, 1-CH₃	C₂₅H₂₅NO₃	387.47	Structural analog; NMR data available
[¹⁸F]FTPQ	4-F, 2-(p-tolyloxy)	C₂₂H₁₇F₂NO₂	373.38	PET tracer for neuroinflammation
7-Bromo-2-methyl-1,2-dihydroisoquinolin-3(4H)-one	7-Br, 2-CH₃	C₁₀H₁₀BrNO	240.10	Synthetic intermediate; halogenated analog
7-Amino-2-methyl-1,2-dihydroisoquinolin-3(4H)-one	7-NH₂, 2-CH₃	C₁₀H₁₂N₂O	176.22	Potential AChE inhibitor; polar NH₂ group
8-Bromo-4,4-dimethyl-1,2-dihydroisoquinolin-3(4H)-one	8-Br, 4,4-(CH₃)₂	C₁₁H₁₂BrNO	254.12	Increased steric hindrance